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Compound of Interest

Compound Name: 2-Methyl-6-nitroaniline

Cat. No.: B018888 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 2-Methyl-6-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal risk

assessment or Safety Data Sheet (SDS). Always consult the specific SDS for the 2-Methyl-6-
nitroaniline you are using and adhere to all institutional and regulatory safety protocols.

Executive Summary
2-Methyl-6-nitroaniline, also known as 6-nitro-o-toluidine, is a chemical intermediate with

applications in various research and development sectors. While a valuable compound, it

presents significant health and safety hazards that necessitate stringent handling precautions.

This guide provides a comprehensive overview of these hazards, outlines detailed protocols for

safe handling, and offers guidance on emergency procedures to ensure the well-being of

laboratory personnel and the environment.

Hazard Identification and Classification
2-Methyl-6-nitroaniline is classified as a hazardous substance. It is crucial to understand its

potential health effects and physical hazards to implement appropriate safety measures.

GHS Hazard Classification
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The classification for 2-
Methyl-6-nitroaniline is as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[1][2]

[3]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[1][2][3]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][2][3][4]

Hazardous to the Aquatic

Environment, Long-Term
2

H411: Toxic to aquatic life with

long lasting effects[3]

Signal Word: Danger[2][4]

Primary Health Hazards
Toxicity: 2-Methyl-6-nitroaniline is toxic through ingestion, skin contact, and inhalation.[1][2]

[3] Exposure can lead to severe health consequences.

Target Organ Effects: Prolonged or repeated exposure may cause damage to organs,

specifically targeting the blood and hematopoietic system.[4] It may also induce

methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[1]

Irritation: It is considered a mild skin and eye irritant.[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2-Methyl-6-nitroaniline is

essential for safe handling and storage.
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Property Value

Appearance Brown powder or solid[4]

Molecular Formula C₇H₈N₂O₂[1][3][5]

Molecular Weight 152.15 g/mol [3][5]

Melting Point 93 - 96 °C / 199.4 - 204.8 °F[4][5]

Flash Point 110 °C / 230 °F[4]

Solubility in Water Insoluble[1][6]

Odor Odorless[4]

Exposure Controls and Personal Protection
To minimize the risk of exposure, a combination of engineering controls, administrative

controls, and personal protective equipment (PPE) must be employed.

Engineering Controls
Ventilation: All work with 2-Methyl-6-nitroaniline should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[7]

Containment: For procedures with a higher risk of aerosol or dust generation, consider using

a glove box or other closed-system handling techniques.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Methyl-6-nitroaniline:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-6-nitroaniline
https://www.dcfinechemicals.com/en/products/organic-synthesis/2-methyl-6-nitroaniline-detail/
https://www.sigmaaldrich.com/US/en/product/aldrich/m59408
https://www.dcfinechemicals.com/en/products/organic-synthesis/2-methyl-6-nitroaniline-detail/
https://www.sigmaaldrich.com/US/en/product/aldrich/m59408
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/m59408
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-6-nitroaniline
https://cameochemicals.noaa.gov/chemical/20671
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield in

combination with goggles are required.

Standard safety glasses are not sufficient.[4][8]

Skin Protection

A lab coat and appropriate protective clothing

should be worn to prevent skin exposure.[8]

Impervious gloves (e.g., nitrile) are essential.[8]

Always check the glove manufacturer's

compatibility chart.

Respiratory Protection

For weighing and handling the solid, a NIOSH-

approved respirator with a particulate filter is

recommended.[4][6] If airborne concentrations

are expected to exceed exposure limits, a

higher level of respiratory protection, such as a

powered air-purifying respirator (PAPR) or a

supplied-air respirator, may be necessary.[9]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to prevent accidents and

exposure.

Handling Procedures
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[4] Do not eat, drink, or smoke in areas where this chemical is handled

or stored.[11]

Grounding and Bonding: For operations that may generate static electricity, ensure proper

grounding and bonding to prevent ignition of dust.

Storage Conditions
Container: Store in a tightly closed, properly labeled container.[6]
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Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials.[12]

Consider storing at refrigerated temperatures under an inert atmosphere.[6]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, acid

anhydrides, acid chlorides, and chloroformates.[1][4][6]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[9][12] Seek

immediate medical attention.[9]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[13] Wash the affected area with

soap and plenty of water for at least 15 minutes.

[4][12] Seek immediate medical attention.[4]

Inhalation

Move the victim to fresh air immediately.[2][4] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[9] Seek immediate medical

attention.[4][9]

Ingestion

Do NOT induce vomiting.[12] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[12]

Never give anything by mouth to an

unconscious person.[2][12] Seek immediate

medical attention.[4][12]

Accidental Release Measures
Small Spills:
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Evacuate non-essential personnel from the area.

Wearing appropriate PPE, dampen the spilled solid with a suitable solvent like acetone to

minimize dust generation.[6]

Carefully sweep or scoop the material into a suitable, labeled container for disposal.[10]

Clean the spill area with a detergent and water solution.[6]

Large Spills:

Isolate the spill area immediately for at least 25 meters (75 feet) for solids.[6]

Follow your institution's emergency response plan.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use a carbon dioxide, dry chemical, or Halon extinguisher.[1]

[6] Water spray or alcohol-resistant foam can also be used.[2]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][10]

Hazardous Combustion Products: Fire may produce irritating, corrosive, and/or toxic gases,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4][10]

Waste Disposal
Dispose of 2-Methyl-6-nitroaniline and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain or

in the regular trash.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 2-
Methyl-6-nitroaniline in a research environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/20671
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20671
https://cameochemicals.noaa.gov/chemical/20671
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-6-nitroaniline
https://cameochemicals.noaa.gov/chemical/20671
https://www.chemicalbook.com/msds/2-methyl-6-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL01803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/product/b018888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning & Preparation

Experimental Execution Post-Experiment

Emergency Response

Hazard Identification
(Review SDS) Risk Assessment

Input
Develop Experimental

Protocol

Inform
Implement Engineering
Controls (Fume Hood)

Initiates

Execute Experiment
(Safe Handling Practices)

Don Personal Protective
Equipment (PPE) DecontaminationConcludes with

Secure Storage

If applicable

Proper Waste
Disposal

Spill or Exposure
Event

Follow First-Aid
Procedures

Activate Emergency
Response Plan

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methyl-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/19981.pdf
https://5.imimg.com/data5/SELLER/Doc/2025/4/506563014/SB/DI/IZ/225129349/2-methyl-5-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/N0467
https://www.tcichemicals.com/IN/en/p/N0467
http://chem.pharmacy.psu.ac.th/chemical/msds/2_nitroaniline.pdf
https://bg.cpachem.com/msds?num=SB31530&dnl=sd_-_N-Methyl-2-nitroaniline_CAS_612-28-2_%28SB31530%29_%28EU%29.pdf
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/product/b018888#health-and-safety-handling-precautions-for-2-methyl-6-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

